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Introduction

Cedirogant (ABBV-157) is an orally active, potent, and selective inverse agonist of the Retinoic
Acid Receptor-related Orphan Receptor gamma t (RORyt).[1] RORyt is a ligand-activated
nuclear transcription factor that serves as the master regulator of T helper 17 (Th17) cell
differentiation. Th17 cells are a subset of T cells that produce pro-inflammatory cytokines, most
notably Interleukin-17A (IL-17A).[2][3] The IL-23/IL-17 signaling pathway is a critical driver in
the pathogenesis of several autoimmune and inflammatory diseases, including psoriasis.[2][4]
By acting as an inverse agonist, Cedirogant binds to RORyt and represses its transcriptional
activity, leading to a reduction in IL-17A production and subsequent dampening of the
inflammatory cascade.[2]

These application notes provide detailed protocols for key cell-based assays to characterize
the in vitro pharmacological activity of Cedirogant and other RORYyt inverse agonists. The
described assays are essential for determining compound potency, mechanism of action, and
selectivity.

RORYyt Signhaling Pathway

The diagram below illustrates the central role of RORyt in Th17 cells and the mechanism of
action for an inverse agonist like Cedirogant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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